(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(furan-2-yl)methanone

• IUPAC Name: (2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-(furan-2-yl)methanone
• InChI: InChI=1S/C12H10ClNO2S/c13-11-6-8-7-14(4-3-10(8)17-11)12(15)9-2-1-5-16-9/h1-2,5-6H,3-4,7H2
• InChI Key: MBAMXKHGMGIRLE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=C2)Cl)C(=O)C3=CC=CO3
• Molecular Formula: C12H10ClNO2S
• Molecular Weight: 267.73 g/mol

Description

(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(furan-2-yl)methanone is a compound that has been studied for its potential use in scientific research.

Scientific Research Applications

Synthesis of Antiplatelet and Antithrombotic Drugs

The compound is closely related to the synthesis of (S)-clopidogrel, a potent thienopyridine-class antithrombotic and antiplatelet drug. The synthetic community has been provoked to devise facile synthetic approaches for (S)-clopidogrel due to its significant pharmaceutical activities and the demand for this drug. Various synthetic methods reported in the literature have been summarized, discussing the pros and cons of each methodology. This information is crucial for further developments in synthetic methodologies for (S)-clopidogrel and to create new synthesis ideas (Saeed et al., 2017).

Importance in Medicinal Chemistry

Furan and thiophene rings, to which the compound is structurally related, play a prominent role in drug design as structural units of bioactive molecules. The importance of furan-2-yl and thien-2-yl substituents in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and selected analogues has been emphasized. These heteroaryl substituents significantly impact the activity profiles of these compounds, making them candidates for antiviral, antitumor, antimycobacterial, or antiparkinsonian applications (Ostrowski, 2022).

Role in Organic Synthesis and Catalysis

The diverse functionality of heterocyclic N-oxide molecules, including those derived from pyridine and indazole, highlights the potential of compounds like "(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(furan-2-yl)methanone" in organic synthesis, catalysis, and drug development. These compounds are vital for forming metal complexes, designing catalysts, asymmetric catalysis and synthesis, and possessing significant biological importance for their anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).

Potential in New Generation Polymers and Functional Materials

The conversion of biomass-derived furfurals into cyclopentanones and their derivatives, including furan derivatives, opens avenues for synthesizing a new generation of polymers, functional materials, and fuels. This sustainable approach emphasizes the importance of furan derivatives as an alternative feedstock for the chemical industry, potentially replacing non-renewable hydrocarbon sources (Chernyshev et al., 2017).

Mechanism of Action

Mode of Action

It’s known that many compounds with similar structures interact with their targets by forming covalent bonds, disrupting normal cellular functions .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Result of Action

Compounds with similar structures have been shown to induce various cellular responses, including changes in cell morphology, proliferation, and apoptosis .